Cas no 2172631-98-8 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid
• CAS No: 2172631-98-8
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6526626
• PubChem ID: 165579658
• Update Time: 2025-05-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]azetidine-2-carboxylic acid
• EN300-1530395
• 2172631-98-8

• Inchi： 1S/C24H24N2O5/c1-15(22(27)26-13-11-21(26)23(28)29)10-12-25-24(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-10,20-21H,11-14H2,1H3,(H,25,30)(H,28,29)/b15-10+
• InChI Key： OSLWEIASAUDODU-XNTDXEJSSA-N
• SMILES： O(C(NC/C=C(\C)/C(N1CCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic Acid (CAS No. 2172631-98-8)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid, identified by its CAS number 2172631-98-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of azetidine and enone moieties, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a fluoren-9-ylmethoxycarbonyl group underscores its synthetic utility and structural complexity, making it a subject of considerable interest among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds due to their diverse biological activities and mechanistic versatility. The azetidine ring, a six-membered saturated heterocycle, is particularly noteworthy for its incorporation into bioactive molecules. Its stability and reactivity make it an ideal scaffold for designing compounds with targeted pharmacological effects. The current compound exemplifies this trend, combining the azetidine core with an enone group, which is known for its role in various pharmacological interactions.

The methylbut-2-enoyl moiety further enhances the compound's structural diversity, contributing to its unique chemical properties. This functional group is often employed in medicinal chemistry to modulate metabolic pathways and enhance binding affinity to biological targets. The overall architecture of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid suggests potential applications in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory and anticancer research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of a fluoren-9-yl moiety into pharmaceutical molecules has been shown to improve pharmacokinetic properties, including solubility and metabolic stability. This modification also enhances binding interactions with biological targets, making fluorinated derivatives particularly valuable in drug development. The current compound leverages these advantages, positioning itself as a promising candidate for further investigation.

The carboxylic acid functionality at the terminus of the molecule provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored properties. This versatility is crucial for optimizing pharmacological activity and minimizing side effects. Researchers have been exploring various strategies to exploit this carboxylic acid group, including esterification and amidation, to enhance the compound's bioavailability and therapeutic efficacy.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid make it an attractive candidate for these approaches. Advanced computational techniques can predict its interactions with biological targets, providing insights into its potential pharmacological effects. Such simulations are increasingly integral to the drug development process, streamlining the identification of lead compounds.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient preparation of complex molecules like this one, thanks to advancements in catalytic systems and purification techniques. The integration of fluorene derivatives into pharmaceuticals has been particularly challenging but rewarding, leading to several patents and publications on related compounds.

The potential applications of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazetidine-2-carboxylic acid extend beyond traditional therapeutic areas. Its unique structural features suggest utility in developing probes for biochemical studies and as intermediates in more complex synthetic pathways. The compound's ability to interact with multiple biological targets makes it a versatile tool for researchers exploring new drug mechanisms.

Ongoing research is focused on elucidating the pharmacological profile of this compound through both in vitro and in vivo studies. Preliminary findings indicate promising activity in several disease models, warranting further investigation into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such research and translating laboratory discoveries into clinical applications.

The future prospects for this compound are bright, given its innovative structure and potential applications. As drug discovery continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs. The integration of cutting-edge synthetic chemistry with modern computational methods will further enhance our ability to develop novel therapeutics efficiently.